![molecular formula C7H19Cl2FN2 B1484736 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride CAS No. 2097956-92-6](/img/structure/B1484736.png)
2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride
Overview
Description
2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride (2-AMF-3-MPHCl) is a synthetic compound of the aminomethyl-2-fluoro-3-methylpentan-1-amine family, which is a type of amine derivative. It is a white, crystalline solid with a molecular weight of 210.2 g/mol and a melting point of 107-109°C. 2-AMF-3-MPHCl is a widely used compound in scientific research, with a variety of applications and potential future directions.
Scientific Research Applications
Synthesis Techniques : A study by Scherer, Yamanouchi, and Onox (1990) discusses a novel technique for the synthesis of perfluorochemicals, including branched F-alkanes, F-ethers, and F-tert-amines, which may be applicable to compounds like 2-(Aminomethyl)-2-fluoro-3-methylpentan-1-amine dihydrochloride (Scherer, Yamanouchi, & Onox, 1990).
Derivatives and Analogues : Anderson, Burks, and Harruna (1988) synthesized 3-fluoro-1-aminoadamantane and its derivatives, highlighting a method that could be relevant for the synthesis of related amines (Anderson, Burks, & Harruna, 1988).
Antibacterial Applications : Egawa et al. (1984) researched the antibacterial activity of compounds with an amino-substituted cyclic amino group, which could offer insights into the potential antibacterial applications of similar compounds (Egawa et al., 1984).
Potential for Medical Intermediates : Zhang Ping-rong (2009) conducted a study on the synthesis of 2-alkoxypentan-3-amine hydrochloride, a process potentially applicable to the synthesis of related compounds for medical intermediates (Zhang Ping-rong, 2009).
Organometallic Applications : Patricio-Rangel et al. (2019) explored the Curtis reactions with Zn complexes derived from 2-(Aminomethyl)Benzimidazole, demonstrating a potential avenue for organometallic applications of similar amines (Patricio-Rangel et al., 2019).
properties
IUPAC Name |
2-butan-2-yl-2-fluoropropane-1,3-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17FN2.2ClH/c1-3-6(2)7(8,4-9)5-10;;/h6H,3-5,9-10H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWOAPBWIDWMOHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(CN)(CN)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H19Cl2FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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